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Compound of Interest

Compound Name: Triethyl 2-phosphonobutyrate

Cat. No.: B091414 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of Triethyl 2-phosphonobutyrate using

mass spectrometry (MS) and Fourier-transform infrared (FT-IR) spectroscopy. It offers detailed

experimental protocols, data interpretation, and visual workflows to aid in the characterization

of this organophosphorus compound.

Molecular Profile
Triethyl 2-phosphonobutyrate is an organophosphorus compound utilized as a reactant and

intermediate in the synthesis of various molecules, including potential anti-Alzheimer's drugs

and agents for treating altered metabolic homeostasis.[1][2] Accurate analytical

characterization is crucial for its application in research and development.
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Property Value Reference

IUPAC Name
Ethyl 2-

(diethoxyphosphoryl)butanoate
[3]

Synonyms

Triethyl 2-

phosphonobutanoate, Ethyl 2-

(diethylphosphono)butyrate

[3][4]

CAS Number 17145-91-4 [2][3]

Molecular Formula C₁₀H₂₁O₅P [3]

Molecular Weight 252.24 g/mol [3]

Chemical Structure
CCC(C(=O)OCC)P(=O)

(OCC)OCC
[3]

Mass Spectrometry Analysis
Mass spectrometry is a powerful analytical technique for determining the molecular weight and

structural features of a compound by analyzing the mass-to-charge ratio (m/z) of its ionized

form and its fragments. Gas chromatography coupled with mass spectrometry (GC-MS) is a

highly suitable method for the analysis of volatile organophosphorus compounds like Triethyl
2-phosphonobutyrate.[5]

Experimental Protocol: Gas Chromatography-Mass
Spectrometry (GC-MS)
This protocol outlines a general procedure for the analysis of Triethyl 2-phosphonobutyrate.

Sample Preparation:

Prepare a stock solution of Triethyl 2-phosphonobutyrate at a concentration of 100

µg/mL in a suitable solvent such as acetone or hexane.[6]

Create a series of calibration solutions by diluting the stock solution to bracket the

expected sample concentration range.[7] For trace analysis, concentrations in the ng/mL

(ppm) range are recommended.[8]
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Instrumentation (Example Setup):

Gas Chromatograph (GC): A system such as a Thermo Scientific TRACE GC or

equivalent.[5]

Column: A low-polarity capillary column, such as a TraceGOLD TG-5SilMS (30 m x 0.25

mm x 0.25 µm), is recommended for its excellent performance with organophosphorus

compounds.[5]

Mass Spectrometer (MS): An ion trap or triple quadrupole mass spectrometer.[5][9]

GC Conditions:

Injection Mode: Splitless injection to maximize the transfer of analyte to the column for

trace analysis.[5]

Injector Temperature: 250 °C.

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

Oven Temperature Program:

Initial temperature: 70 °C, hold for 2 minutes.

Ramp: 10 °C/min to 280 °C.

Final hold: Hold at 280 °C for 5 minutes.

MS Conditions:

Ionization Mode: Electron Impact (EI) at 70 eV.

Ion Source Temperature: 230 °C.

Mass Scan Range: 40-350 amu.

Data Acquisition: Continuously acquire and store all mass spectra throughout the

chromatographic run.[7]
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Data Analysis:

Identify the peak corresponding to Triethyl 2-phosphonobutyrate based on its retention

time.

Obtain the background-corrected mass spectrum for the identified peak.

Compare the obtained spectrum with a reference spectrum and analyze the fragmentation

pattern for structural confirmation.[7]

GC-MS Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091414?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

